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Compound Focus: 2'-Azido guanosine

CAS No.: 60921-30-4

Cat. No.: S823923

Get Quote

Solubility & Storage Specifications

The table below summarizes the fundamental handling parameters for 2'-azido guanosine.

Parameter Specification

Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility in DMSO Information missing from search results

Molecular Weight 308.25 g/mol [1]

Solid Form
Stability

Stable for 2 years from date of purchase when supplied as a solid [1]

Solution Stability Solutions in DMSO or distilled water may be stored at -20°C for up to 1 month
[1]

Frequently Asked Questions

Solubility & Sample Preparation
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Q1: How do I prepare a stock solution of 2'-azido guanosine in DMSO? While an exact solubility limit is

not available, the product is confirmed to be soluble in DMSO for preparing stock solutions [1]. As a general

best practice:

Use fresh, dry DMSO to prevent moisture absorption, which can reduce solubility [2].

Gently warm the solution if necessary.
Vortex or sonicate the mixture to aid in dissolution.

Q2: The compound won't dissolve fully. What should I do? If you encounter solubility issues:

Confirm Solvent: Ensure you are using pure, anhydrous DMSO.
Verify Concentration: Attempt to prepare a lower concentration than initially planned.

Inspect Compound: Check the physical appearance of the compound; it should be a white powder
[1].

Storage & Handling

Q3: What are the long-term storage conditions for the solid compound? The solid form of 2'-azido

guanosine is stable for 2 years from the date of purchase when stored according to the supplier's

recommendations [1].

Q3: How should I store stock solutions, and what is their shelf life?

Solvent: Prepare solutions in DMSO or distilled water [1].

Temperature: Store at -20°C [1].
Shelf Life: Prepared solutions are stable for up to 1 month under these conditions [1]. For DMSO

solutions, it is advisable to aliquot them to avoid repeated freeze-thaw cycles.

Q4: Are there any special handling considerations?

General Practice: Always follow standard laboratory safety procedures and consult the compound's

Safety Data Sheet (SDS).
Light Sensitivity: While not explicitly mentioned for 2'-azido guanosine, many light-sensitive

compounds are stored in amber vials or wrapped in aluminum foil.

Experimental Protocols & Applications
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Protocol 1: Site-Specific Incorporation into RNA using
Phosphoramidite Chemistry

2'-azido guanosine is a valuable tool for RNA modification. The following workflow outlines its site-

specific incorporation during solid-phase synthesis.
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Start: Solid-Phase Synthesis

Prepare 2'-azido guanosine
phosphoramidite building block

Deprotect 5'-OH of growing
RNA chain on solid support

Couple 2'-azido guanosine
phosphoramidite

Capping (Unreacted Chains)

Oxidize Phosphite to Phosphate

Repeat Cycle for
Next Nucleotide

 Loop

Cleave and Deprotect
Full RNA Strand

End: Purified RNA with
Site-Specific 2'-azido Modification

Click to download full resolution via product page
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Key Applications of this Protocol:

Biophysical Studies: The incorporated 2'-azido group helps study RNA structure via techniques like
X-ray crystallography, which shows it supports the C3'-endo ribose conformation and creates

unique water-bridged hydrogen bonds in the minor groove [1].
siRNA Applications: 2'-azido modifications are well-tolerated in siRNA guide strands and can be

combined with other modifications (e.g., 2'-fluoro) to tune properties like nuclease resistance [1].
Bioorthogonal Labeling: The azide group allows for Click chemistry (e.g., with alkynes) to attach

fluorescent dyes or other probes for detection and tracking [1].

Protocol 2: Fluorescent Labeling of RNA via Click Chemistry

After incorporating 2'-azido guanosine into an RNA strand, you can use this protocol for post-synthetic

fluorescent labeling.

RNA Oligo with
Internal 2'-azido Guanosine

Prepare Reaction Mixture:
- RNA (e.g., 1 mM)

- Alkyne-functionalized Dye (e.g., 2 mM)
- CuSO4 (e.g., 5 mM)

- Sodium Ascorbate (e.g., 10 mM)

Incubate at 50°C for 3 hours
in H₂O/CH₃CN (4:1)

Purify Labeled RNA
(e.g., Anion Exchange Chromatography)

Fluorescently-Labeled RNA
for Imaging/Detection

Click to download full resolution via product page
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Troubleshooting Guide

Issue Possible Cause Suggested Solution

Low RNA yield after
synthesis

Inefficient coupling of

modified phosphoramidite

Ensure the 2'-azido guanosine phosphoramidite is

fresh and properly dissolved in anhydrous
acetonitrile. Extend coupling time.

No fluorescence
after Click reaction

Degraded dye or inactive
catalyst

Use fresh alkyne-dye and prepare new
copper/ascorbate stocks. Include a positive control

reaction.

Precipitate in
DMSO stock

Water absorption or

decomposition

Use fresh, anhydrous DMSO. Avoid prolonged

storage of solutions. Confirm solution storage at
-20°C.

Unexpected
biological activity

Non-specific binding or
impurity

Re-purify the compound or the final RNA
oligonucleotide. Verify the modification site and

integrity via HPLC or MS.

Pro-Tips for Researchers

Plan Synthesis Carefully: When designing oligonucleotides, consider that the 2'-azido group is

sterically accessible in the minor groove and can be used for labeling without majorly disrupting the A-
form helix [1].

Leverage Compatibility: The 2'-azido modification is compatible with other common RNA
modifications, allowing you to design multi-functional oligonucleotides with tailored properties [1].

General DMSO Handling: For all DMSO-stocked compounds, using anhydrous solvent and
minimizing exposure to moisture and air (oxygen) during storage helps maintain long-term stability

[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOorf4AUXtM1P21tqkFoUq9HsBcRWSmjcc_6kSjezrLkFWhZcqyll
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOorf4AUXtM1P21tqkFoUq9HsBcRWSmjcc_6kSjezrLkFWhZcqyll
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.smolecule.com/products/s823923?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s823923?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. CAS 60921-30-4 2'-azido guanosine [bocsci.com]

2. Guanosine | Nucleoside Analog/Antimetabolite chemical [selleckchem.com]

3. Studies on repository compound stability in DMSO under ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [2'-azido guanosine DMSO solubility storage]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b823923#2-azido-guanosine-dmso-

solubility-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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